Cas no 67524-41-8 (Pentanoic acid, 2-isocyano-4-methyl-, methyl ester)
67524-41-8 structure
Product Name:Pentanoic acid, 2-isocyano-4-methyl-, methyl ester
CAS No:67524-41-8
MF:C8H13NO2
MW:155.194322347641
CID:394685
PubChem ID:2759459
Update Time:2025-04-19
Pentanoic acid, 2-isocyano-4-methyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid, 2-isocyano-4-methyl-, methyl ester
- 2-ISOCYANO-4-METHYLPENTANOIC ACID METHYL ESTER
- methyl 2-isocyano-4-methylpentanoate
- 2-Isocyan-4-methylvaleriansaeuremethylester
- methyl 2-isocyano-4-methyl-valerate
- SCHEMBL11391568
- DTXSID60374794
- 67524-41-8
- AKOS006292674
-
- MDL: MFCD04117549
- Inchi: 1S/C8H13NO2/c1-6(2)5-7(9-3)8(10)11-4/h6-7H,5H2,1-2,4H3
- InChI Key: ZWTPUHSQAWCFFP-UHFFFAOYSA-N
- SMILES: O(C)C(C(CC(C)C)[N+]#[C-])=O
Computed Properties
- Exact Mass: 155.09500
- Monoisotopic Mass: 155.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 30.7Ų
Experimental Properties
- PSA: 26.30000
- LogP: 0.72410
Pentanoic acid, 2-isocyano-4-methyl-, methyl ester Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Pentanoic acid, 2-isocyano-4-methyl-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 021133-1g |
2-Isocyano-4-methylpentanoic acid methyl ester |
67524-41-8 | 1g |
£312.00 | 2022-03-01 | ||
| Fluorochem | 021133-2g |
2-Isocyano-4-methylpentanoic acid methyl ester |
67524-41-8 | 2g |
£518.00 | 2022-03-01 |
Pentanoic acid, 2-isocyano-4-methyl-, methyl ester Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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